Cas no 488814-80-8 (3-(4-ethyl-phenyl)-propionic acid ethyl ester)
488814-80-8 structure
Product Name:3-(4-ethyl-phenyl)-propionic acid ethyl ester
CAS No:488814-80-8
MF:C13H18O2
MW:206.280824184418
CID:932134
PubChem ID:45094821
Update Time:2025-04-19
3-(4-ethyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethyl-phenyl)-propionic acid ethyl ester
- 3-(4-ETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
- 3-(4-ethylphenyl)-propionic acid ethyl ester
- AG-F-64864
- CTK4J1032
- KB-178108
- SureCN879130
- AKOS009165780
- DTXSID40667318
- 3-(4-ethylphenyl)Propanoic acid ethyl ester
- 488814-80-8
- DB-261723
- ethyl 3-(4-ethylphenyl)propanoate
- SCHEMBL879130
-
- Inchi: 1S/C13H18O2/c1-3-11-5-7-12(8-6-11)9-10-13(14)15-4-2/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: AGFKWIGAUOFUBT-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=CC(=CC=1)CC)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-(4-ethyl-phenyl)-propionic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000074-250mg |
Ethyl 3-(4'-ethylphenyl)propionate |
488814-80-8 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A010000074-500mg |
Ethyl 3-(4'-ethylphenyl)propionate |
488814-80-8 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A010000074-1g |
Ethyl 3-(4'-ethylphenyl)propionate |
488814-80-8 | 97% | 1g |
$1549.60 | 2023-09-01 |
3-(4-ethyl-phenyl)-propionic acid ethyl ester Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
488814-80-8 (3-(4-ethyl-phenyl)-propionic acid ethyl ester) Related Products
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- 122-72-5(3-Phenylpropyl acetate)
- 101689-18-3(Methyl 7-phenylheptanoate)
- 2021-28-5(Ethyl 3-phenylpropionate)
- 20620-59-1(Methyl 5-Phenylpentanoate)
- 103-52-6(Phenethyl butyrate)
- 17071-29-3(ethyl 3-oxo-5-phenylpentanoate)
- 2046-17-5(Methyl 4-Phenylbutyrate)
- 103-25-3(Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester))
- 104750-61-0(Ethyl 3-(o-tolyl)propanoate)
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